Cas no 160237-80-9 (Pyrimidine,2-chloro-5-octyl-)

Pyrimidine,2-chloro-5-octyl- structure
Pyrimidine,2-chloro-5-octyl- structure
Product Name:Pyrimidine,2-chloro-5-octyl-
CAS No:160237-80-9
MF:C12H19ClN2
MW:226.745661973953
CID:109458
PubChem ID:53424473
Update Time:2025-04-18

Pyrimidine,2-chloro-5-octyl- Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine,2-chloro-5-octyl-
    • 2-chloro-5-octylpyrimidine
    • DTXSID10698513
    • 160237-80-9
    • Inchi: 1S/C12H19ClN2/c1-2-3-4-5-6-7-8-11-9-14-12(13)15-10-11/h9-10H,2-8H2,1H3
    • InChI Key: PMJWHOKKOIBOPT-UHFFFAOYSA-N
    • SMILES: ClC1=NC=C(C=N1)CCCCCCCC

Computed Properties

  • Exact Mass: 226.12387
  • Monoisotopic Mass: 226.1236763g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 7
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 25.8Ų

Experimental Properties

  • PSA: 25.78
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